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Compound of Interest

Compound Name: JNJ-DGAT2-A

Cat. No.: B608243 Get Quote

Technical Support Center: JNJ-DGAT2-A
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and preparation of JNJ-DGAT2-A in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of JNJ-DGAT2-A in DMSO?

A1: The reported solubility of JNJ-DGAT2-A in DMSO varies across different suppliers. Some

sources indicate a maximum solubility of up to 100 mM. Other suppliers report a lower solubility

of approximately 3.33 mg/mL (6.36 mM), which may require assistance with warming and

sonication to fully dissolve. It is crucial to consult the Certificate of Analysis (CoA) provided with

your specific batch for the most accurate solubility information.

Q2: I am having difficulty dissolving JNJ-DGAT2-A in DMSO. What should I do?

A2: If you are experiencing issues with solubility, we recommend the following troubleshooting

steps:

Verify the DMSO quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the

air. The presence of water can significantly decrease the solubility of many compounds.

Always use anhydrous, high-purity DMSO, preferably from a freshly opened bottle.
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Apply gentle heat: Warming the solution at 37°C or even up to 60°C can aid in dissolution.

Avoid excessive or prolonged heating, as it may risk degrading the compound.

Use sonication: An ultrasonic bath can be used to break down any clumps and facilitate the

dissolution process.

Start with a higher concentration: It can sometimes be easier to first prepare a highly

concentrated stock solution (e.g., 100 mM if achievable) and then dilute it to your desired

experimental concentration.

Q3: How should I prepare a stock solution of JNJ-DGAT2-A in DMSO?

A3: For a detailed step-by-step guide, please refer to the "Experimental Protocols" section

below. The general procedure involves accurately weighing the compound, adding the

calculated volume of anhydrous DMSO, and ensuring complete dissolution with the aid of

vortexing, gentle warming, and/or sonication if necessary.

Q4: How should I store the JNJ-DGAT2-A stock solution in DMSO?

A4: To maintain the integrity of your JNJ-DGAT2-A stock solution, it is recommended to:

Aliquot the stock solution: Prepare single-use aliquots to avoid repeated freeze-thaw cycles,

which can degrade the compound.

Store at low temperatures: For short-term storage (up to 1 month), -20°C is suitable. For

long-term storage (up to 6 months), -80°C is recommended.

Protect from light and moisture: Store the aliquots in tightly sealed vials and protect them

from light.

Data Presentation
Table 1: Reported Solubility of JNJ-DGAT2-A in DMSO
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Concentration (mM) Concentration (mg/mL) Source

100 52.34
Tocris Bioscience, R&D

Systems

6.36 3.33 GlpBio, MedchemExpress

Note: The molecular weight of JNJ-DGAT2-A is 523.38 g/mol .

Experimental Protocols
Preparation of a 10 mM Stock Solution of JNJ-DGAT2-A
in DMSO
This protocol provides a general guideline. Always refer to the manufacturer's specific

instructions provided with your compound.

Materials:

JNJ-DGAT2-A powder

Anhydrous, high-purity DMSO

Calibrated analytical balance

Microcentrifuge tubes or appropriate vials

Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 5.23

mg of JNJ-DGAT2-A.

Calculation: 10 mmol/L * 1 L/1000 mL * 523.38 g/mol * 1000 mg/g = 5.23 mg/mL
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Weigh the compound: Accurately weigh 5.23 mg of JNJ-DGAT2-A and place it in a clean

vial.

Add DMSO: Add 1 mL of anhydrous DMSO to the vial containing the JNJ-DGAT2-A powder.

Dissolve the compound:

Vortex the solution thoroughly for 1-2 minutes.

If the compound is not fully dissolved, gently warm the vial to 37°C for 5-10 minutes and

vortex again.

If precipitation persists, sonicate the vial for 5-10 minutes.

Confirm dissolution: Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Mandatory Visualizations
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Experimental Workflow: Preparing JNJ-DGAT2-A in DMSO

Preparation

Dissolution

Final Steps

1. Weigh JNJ-DGAT2-A

2. Add Anhydrous DMSO

3. Vortex Thoroughly

Incomplete Dissolution?

4a. Gentle Warming (37-60°C)

Yes

5. Confirm Complete Dissolution

No

4b. Sonication

6. Aliquot into Single-Use Vials

7. Store at -20°C or -80°C
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Troubleshooting JNJ-DGAT2-A Solubility Issues

Initial Checks

Corrective Actions

Solubility Issue Encountered

1. Verify CoA for Batch-Specific Solubility

2. Ensure DMSO is Anhydrous

3. Apply Gentle Heat (37-60°C)

4. Use Sonication

Successful Dissolution

Click to download full resolution via product page

To cite this document: BenchChem. [JNJ-DGAT2-A solubility and preparation in DMSO].
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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